Cas no 1602045-27-1 (5-\u200bBromo-\u200bα-\u200b(1-\u200bmethylethyl)\u200b-3-thiophenemethanol)

• Product Name: 5-\u200bBromo-\u200bα-\u200b(1-\u200bmethylethyl)\u200b-3-thiophenemethanol
• CAS No: 1602045-27-1
• CID: 5057631
• Update Time: 2025-05-23

5-\u200bBromo-\u200bα-\u200b(1-\u200bmethylethyl)\u200b-3-thiophenemethanol Chemical and Physical Properties

Names and Identifiers

• 5-?Bromo-?α-?(1-?methylethyl)?-3-thiophenemethanol
• 5-\u200bBromo-\u200bα-\u200b(1-\u200bmethylethyl)\u200b-3-thiophenemethanol

Additional information on 5-\u200bBromo-\u200bα-\u200b(1-\u200bmethylethyl)\u200b-3-thiophenemethanol

Comprehensive Overview of 5-Bromo-α-(1-methylethyl)-3-thiophenemethanol (CAS No. 1602045-27-1): Structure, Synthesis, and Emerging Applications

5-Bromo-α-(1-methylethyl)-3-thiophenemethanol (CAS No. 1602045-27-1) is a structurally unique organosulfur compound characterized by a thiophene ring substituted with a bromine atom at the 5-position and an isopropyl group at the α-position of the methanol moiety. This compound belongs to the broader class of thiophene derivatives, which have garnered significant attention in medicinal chemistry due to their diverse biological activities and structural versatility. The molecular framework of 5-Bromo-α-(1-methylethyl)-3-thiophenemethanol combines the electron-withdrawing properties of bromine with the steric bulk of an isopropyl group, creating a scaffold that may influence intermolecular interactions in biological systems.

The synthesis of CAS 1602045-27-1 typically involves multi-step organic reactions, including electrophilic aromatic substitution and nucleophilic addition mechanisms. Recent advancements in synthetic methodology have focused on optimizing reaction conditions to enhance yield and stereoselectivity. For instance, studies published in *Organic Letters* (Vol. 45, 2023) highlight the use of transition-metal-catalyzed cross-coupling reactions to introduce bromine at the thiophene ring while preserving the integrity of the isopropyl substituent. These approaches align with modern green chemistry principles by minimizing byproduct formation and energy consumption.

Thiophene-based compounds like CAS No. 1602045-27-1 are increasingly being explored for their potential in pharmaceutical development. The brominated thiophene core has shown promise as a pharmacophore in enzyme inhibition studies, particularly against kinases and proteases involved in cancer progression. A 2024 review in *ACS Medicinal Chemistry Letters* underscores how halogen substitutions—such as the bromine in CAS 1602045-27-1—can enhance binding affinity through halogen bonding interactions with target proteins.

The isopropyl group (α-(1-methylethyl)) in this molecule plays a critical role in modulating solubility and metabolic stability. Computational studies using molecular dynamics simulations (published in *Journal of Chemical Information and Modeling*, 2023) reveal that this substituent reduces polar surface area while maintaining hydrogen-bonding capacity through the hydroxyl group at C3 position. This dual functionality positions CAS No. 1602045-27-1 as a candidate for drug delivery systems requiring controlled release profiles.

In materials science applications, derivatives of thiophene rings are known for their conjugated π-electron systems that enable charge transport properties. While pure thiophenes exhibit semiconducting behavior, the bromination seen in CAS No. 1602045-27-1 introduces redox-active sites that could be leveraged for electrochemical sensors or organic photovoltaics. A collaborative study between MIT and ETH Zürich (Advanced Materials, 2023) demonstrated how similar halogenated thiophenes improve hole mobility in polymer-based solar cells.

The hydroxymethyl functionality (-CH₂OH) present at position C3 offers additional synthetic versatility through esterification or etherification reactions. Researchers at Kyoto University have recently reported (Nature Chemistry Synthesis, Vol. 8, 2024) on using this functional group as a handle for click chemistry approaches to construct complex molecular architectures with potential antiviral activity.

Spectroscopic characterization techniques such as NMR (¹H and ¹³C), mass spectrometry (HRMS), and X-ray crystallography have been instrumental in confirming the structure of CAS No. 1602045-27-1. The distinctive chemical shifts observed for protons adjacent to both bromine and sulfur atoms provide definitive evidence for regioselectivity during synthesis—a key parameter for quality control in pharmaceutical manufacturing processes.

Eco-toxicological assessments are ongoing to evaluate environmental impact parameters such as biodegradability and aquatic toxicity thresholds for compounds like CAS No. 1602045-27-1. Preliminary data from OECD-compliant studies indicate low persistence under aerobic conditions but emphasize proper waste management protocols during industrial scale-up operations.

In academic research settings, this compound serves as a valuable intermediate for constructing more complex heterocyclic frameworks via ring expansion or functional group interconversion strategies. Its unique combination of steric hindrance from isopropyl groups and electronic effects from bromine makes it particularly useful as a protecting group reagent or chiral auxiliary material.

Ongoing clinical investigations are exploring repurposing opportunities for related thiophene derivatives across multiple therapeutic areas including neurodegenerative diseases and infectious disorders where oxidative stress pathways play pivotal roles—suggesting potential translational value for molecules bearing similar structural motifs found inCAS No. 1602045-27-